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Abstract

Benzyl 2-bromoacetate is a versatile reagent in organic synthesis, prized for its role as a key
building block in the construction of complex molecular architectures. Its reactivity is primarily
centered around the electrophilic carbon adjacent to the bromine atom, making it an excellent
substrate for a variety of nucleophilic substitution reactions. This technical guide provides a
comprehensive overview of the reactivity of Benzyl 2-bromoacetate, including its synthesis,
physicochemical properties, and its applications in C-alkylation, N-alkylation, O-alkylation, S-
alkylation, and the Reformatsky reaction. Detailed experimental protocols and quantitative data
are presented to facilitate its practical application in research and development, particularly
within the pharmaceutical industry.

Introduction

Benzyl 2-bromoacetate (BzBrA) is an ester of bromoacetic acid and benzyl alcohol. The
presence of a reactive C-Br bond, activated by the adjacent carbonyl group, makes it a potent
electrophile. This inherent reactivity allows for the facile introduction of a benzyl carboxymethyl
moiety onto a wide range of nucleophiles. This property has led to its extensive use in the
synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] This guide will
delve into the core aspects of Benzyl 2-bromoacetate's reactivity, providing a technical
resource for scientists engaged in organic synthesis and drug discovery.
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Physicochemical Properties

A thorough understanding of the physical and chemical properties of Benzyl 2-bromoacetate

is essential for its safe handling and effective use in chemical reactions.

Property Value Reference
Molecular Formula CoHoBrO:z [3]
Molecular Weight 229.07 g/mol [3]

CAS Number 5437-45-6 [31[4]
Appearance Colorless to light yellow liquid [5]

Boiling Point 166-170 °C at 22 mmHg [415]
Density 1.446 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.544

[4]

Solubility

Not miscible or difficult to mix

in water

[4]

Flash Point

> 109 °C (> 228.2 °F)

[5]

Synthesis of Benzyl 2-bromoacetate

The most common method for the synthesis of Benzyl 2-bromoacetate is the esterification of

bromoacetic acid with benzyl alcohol.[2]

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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